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Compound of Interest

Compound Name: 4,4-Diethyl-2,2-dimethylhexane

Cat. No.: B14559871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative study of the key physical properties of n-dodecane and

several of its branched-chain isomers. The selection of isomers aims to illustrate the impact of

molecular structure, specifically the degree and nature of branching, on macroscopic physical

properties such as boiling point, melting point, density, and viscosity. All data presented is

sourced from peer-reviewed literature and established chemical databases.

Comparative Data of Dodecane Isomers
The following table summarizes the key physical properties of n-dodecane and three of its

isomers. These isomers were chosen to represent varying degrees of branching, from a single

methyl group to a highly branched structure.
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Isomer
Name

IUPAC
Name

Structure
Boiling
Point (°C)

Melting
Point (°C)

Density
(g/mL at
20°C)

Viscosity
(mPa·s at
20°C)

n-

Dodecane
Dodecane

CH₃(CH₂)₁

₀CH₃
216.3[1][2] -9.6[1][3] 0.749[1] 1.34[4]

Isododeca

ne

2-

Methylund

ecane

CH₃(CH₂)₈

CH(CH₃)₂
210[5] -46.8[5] 0.740 ~1.0

---

2,2,4,6,6-

Pentameth

ylheptane

(CH₃)₃CCH

₂CH(CH₃)C

H₂C(CH₃)₃

177.1[6][7] -67[8] 0.749[8] ~0.9

---

2,2,4,4,6-

Pentameth

ylheptane

(CH₃)₃CCH

₂C(CH₃)₂C

H₂CH(CH₃)

₂

184[9] -83[9] 0.764[9]
Not

available

Experimental Protocols
The following are detailed methodologies for the key experiments used to determine the

physical properties listed above.

Boiling Point Determination (Capillary Method)
The capillary method is a common and accurate technique for determining the boiling point of a

liquid, especially when only a small sample is available.[10][11][12][13][14]

Apparatus:

Melting point apparatus or Thiele tube

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer
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Heating source (e.g., Bunsen burner or heating mantle)

Liquid paraffin or silicone oil (for Thiele tube)

Procedure:

A small amount of the liquid sample (a few mL) is placed into the small test tube.[14]

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.[14]

The test tube is attached to a thermometer and heated in a melting point apparatus or a

Thiele tube filled with oil.[12]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Heating is continued until a steady stream of bubbles is observed.

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[13]

Melting Point Determination
A melting point apparatus is a standard piece of laboratory equipment used to determine the

melting point of a solid.[5][15][16][17][18]

Apparatus:

Melting point apparatus

Capillary tubes (sealed at one end)

Mortar and pestle (if the sample is not a fine powder)

Procedure:

The solid sample is finely ground to a powder.[16]
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A small amount of the powdered sample is packed into the closed end of a capillary tube to a

height of 2-3 mm.[17][18]

The capillary tube is placed into the heating block of the melting point apparatus.[15][17]

The sample is heated at a controlled rate. A rapid heating rate can be used initially, but the

rate should be slowed to 1-2 °C per minute as the expected melting point is approached.[16]

The melting point range is recorded from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample has turned into a clear liquid.[5]

Density Determination (Pycnometer Method)
A pycnometer, or density bottle, is a flask with a specific, accurately known volume, used to

determine the density of a liquid with high precision.[8][19][20][21]

Apparatus:

Pycnometer (density bottle)

Analytical balance

Thermostatic bath

Procedure:

The empty, clean, and dry pycnometer is weighed on an analytical balance.[21]

The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped.[19]

The filled pycnometer is placed in a thermostatic bath to bring it to a constant, known

temperature (e.g., 20 °C).[19]

The stopper is inserted, and any excess liquid that overflows through the capillary is carefully

wiped away.[19]

The filled pycnometer is reweighed.
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The density is calculated by dividing the mass of the liquid (weight of filled pycnometer minus

weight of empty pycnometer) by the known volume of the pycnometer.

Viscosity Determination (Rotational Viscometer)
A rotational viscometer measures the torque required to rotate a spindle immersed in a fluid at

a constant speed, which is then used to calculate the viscosity.[22][23][24][25][26]

Apparatus:

Rotational viscometer

Appropriate spindle for the expected viscosity range

Beaker or sample container

Thermostatic bath

Procedure:

The appropriate spindle is selected and attached to the viscometer.[23][24]

The liquid sample is placed in a beaker, and the viscometer is positioned so that the spindle

is immersed in the liquid to the marked level.[23]

The sample is allowed to reach thermal equilibrium in a thermostatic bath.[24]

The viscometer motor is started, and the spindle rotates at a set speed.[23]

The instrument measures the torque required to maintain the set speed and displays the

viscosity reading. The reading is allowed to stabilize before being recorded.[26]

Isomer Structure and Physical Properties
The relationship between the molecular structure of dodecane isomers and their physical

properties can be visualized as a logical flow. Increased branching generally leads to a more

compact, spherical shape, which affects intermolecular forces and, consequently, the physical

properties.
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Relationship between Dodecane Isomer Structure and Physical Properties

Molecular Structure

Physical Properties

n-Dodecane

Boiling Point

Higher (stronger van der Waals forces)

Melting Point

Higher (better crystal packing)

Density

Generally higher

Viscosity

Higher

Branched Isomers
(e.g., 2-Methylundecane, 2,2,4,6,6-Pentamethylheptane)

Lower (weaker van der Waals forces)Lower (poorer crystal packing) Generally lowerLower

Click to download full resolution via product page

Caption: Logical flow of structural impact on physical properties of dodecane isomers.

Conclusion
The physical properties of dodecane isomers are significantly influenced by their molecular

structure. As the degree of branching increases, the boiling point, melting point, density, and

viscosity generally decrease compared to the linear n-dodecane. This is primarily due to the

disruption of intermolecular van der Waals forces and the less efficient packing of branched

molecules in the solid state. This comparative guide provides essential data and methodologies

for researchers working with these compounds, highlighting the importance of isomeric purity in

applications where specific physical properties are critical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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